Cas no 1805291-42-2 (2-(Difluoromethyl)-4-fluoro-6-nitropyridine-3-acetic acid)

• Product Name: 2-(Difluoromethyl)-4-fluoro-6-nitropyridine-3-acetic acid
• CAS No: 1805291-42-2
• MF: C₈H₅F₃N₂O₄
• MW: 250.131512403488
• CID: 4885890
• Update Time: 2025-05-19

2-(Difluoromethyl)-4-fluoro-6-nitropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-6-nitropyridine-3-acetic acid

• Inchi： 1S/C8H5F3N2O4/c9-4-2-5(13(16)17)12-7(8(10)11)3(4)1-6(14)15/h2,8H,1H2,(H,14,15)
• InChI Key： JRDCDCXWDLWMPM-UHFFFAOYSA-N
• SMILES： FC1C=C([N+](=O)[O-])N=C(C(F)F)C=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 1.2
• Topological Polar Surface Area: 96

Additional information on 2-(Difluoromethyl)-4-fluoro-6-nitropyridine-3-acetic acid

Research Brief on 2-(Difluoromethyl)-4-fluoro-6-nitropyridine-3-acetic acid (CAS: 1805291-42-2)

2-(Difluoromethyl)-4-fluoro-6-nitropyridine-3-acetic acid (CAS: 1805291-42-2) is a novel fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, exhibits promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents. Recent studies have explored its structural properties, synthetic pathways, and biological activities, positioning it as a compound of interest for further investigation.

The synthesis of 2-(Difluoromethyl)-4-fluoro-6-nitropyridine-3-acetic acid involves a multi-step process that includes fluorination and nitration reactions, followed by the introduction of the acetic acid moiety. Researchers have optimized these synthetic routes to improve yield and purity, making the compound more accessible for pharmacological studies. Its structural features, such as the electron-withdrawing nitro group and the difluoromethyl substituent, are believed to enhance its reactivity and binding affinity to biological targets, which is critical for its potential therapeutic applications.

Recent in vitro studies have demonstrated that 2-(Difluoromethyl)-4-fluoro-6-nitropyridine-3-acetic acid exhibits inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may possess antimicrobial properties, particularly against Gram-positive bacteria. These findings highlight its dual functionality and underscore the need for further mechanistic studies to elucidate its mode of action and optimize its efficacy.

Despite its promising attributes, challenges remain in the development of 2-(Difluoromethyl)-4-fluoro-6-nitropyridine-3-acetic acid as a therapeutic candidate. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Current research efforts are focused on derivatization and prodrug approaches to enhance its pharmacokinetic profile while retaining its biological activity.

In conclusion, 2-(Difluoromethyl)-4-fluoro-6-nitropyridine-3-acetic acid represents a compelling case study in the intersection of chemical synthesis and biological application. Its unique structural features and preliminary biological data warrant further exploration, particularly in the context of targeted drug design and development. Future studies should aim to validate its therapeutic potential through in vivo models and clinical trials, paving the way for its eventual translation into clinical use.